Cas no 1824114-20-6 (6-Fluorobenzo[D]isoxazole-3-carbaldehyde)

• Product Name: 6-Fluorobenzo[D]isoxazole-3-carbaldehyde
• CAS No: 1824114-20-6
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• CID: 5085259
• PubChem ID: 89169705
• Update Time: 2025-11-02

6-Fluorobenzo[D]isoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-FLUOROBENZO[D]ISOXAZOLE-3-CARBALDEHYDE
• 6-fluoro-1,2-benzoxazole-3-carbaldehyde
• CS-0528789
• EN300-6732671
• SCHEMBL13780148
• 1824114-20-6
• Z1486018484
• BS-44569
• 6-Fluorobenzo[D]isoxazole-3-carbaldehyde

• Inchi： 1S/C8H4FNO2/c9-5-1-2-6-7(4-11)10-12-8(6)3-5/h1-4H
• InChI Key： HJOFCFRLWHOZIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=O)=NOC=2C=1

Computed Properties

• Exact Mass: 165.02260653g/mol
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Additional information on 6-Fluorobenzo[D]isoxazole-3-carbaldehyde

Comprehensive Overview of 6-Fluorobenzo[D]isoxazole-3-carbaldehyde (CAS No. 1824114-20-6)

6-Fluorobenzo[D]isoxazole-3-carbaldehyde (CAS No. 1824114-20-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated isoxazole derivative is characterized by its unique molecular structure, which combines a benzisoxazole core with a formyl group at the 3-position and a fluorine atom at the 6-position. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and fluorescence probes.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. 6-Fluorobenzo[D]isoxazole-3-carbaldehyde exemplifies this trend, as its fluorine substitution improves lipophilicity and binding affinity to target proteins. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where fluorinated scaffolds are known to cross the blood-brain barrier more efficiently.

The compound's benzisoxazole moiety is another key feature driving its utility. Isoxazole rings are widely recognized for their role in medicinal chemistry, often serving as bioisosteres for carboxylic acids or amides. This versatility allows 6-Fluorobenzo[D]isoxazole-3-carbaldehyde to be incorporated into diverse pharmacophores, enabling the design of kinase inhibitors, antimicrobial agents, and even covalent inhibitors targeting cysteine residues. Its aldehyde functional group further enhances its reactivity, facilitating condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively.

From a synthetic perspective, 6-Fluorobenzo[D]isoxazole-3-carbaldehyde is typically prepared via multistep organic synthesis, starting from commercially available fluorinated precursors. Recent advancements in catalytic fluorination and microwave-assisted synthesis have streamlined its production, reducing reaction times and improving yields. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices in the chemical industry.

Beyond pharmaceuticals, this compound has found niche applications in material science. Its conjugated π-system and fluorine atom make it a candidate for designing organic semiconductors or fluorescent dyes. Researchers are exploring its use in OLEDs (organic light-emitting diodes) and sensors, where its photophysical properties can be fine-tuned for specific wavelengths. Such interdisciplinary relevance underscores the compound's adaptability across scientific domains.

Analytical characterization of 6-Fluorobenzo[D]isoxazole-3-carbaldehyde relies heavily on NMR spectroscopy (particularly ¹⁹F-NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These techniques ensure batch-to-batch consistency, a critical factor for industrial-scale applications. The compound's stability under various pH conditions and temperatures has also been systematically studied, with data suggesting optimal storage in anhydrous environments to prevent aldehyde oxidation.

As the scientific community continues to explore structure-activity relationships (SAR) in drug design, 6-Fluorobenzo[D]isoxazole-3-carbaldehyde serves as a strategic building block. Its modular structure allows medicinal chemists to investigate how fluorine positioning and ring hybridization influence biological activity. This aligns with current trends in fragment-based drug discovery, where small, well-characterized molecules like this aldehyde are used to construct larger lead compounds.

In conclusion, 6-Fluorobenzo[D]isoxazole-3-carbaldehyde (CAS No. 1824114-20-6) represents a convergence of synthetic accessibility and functional diversity. Its applications span from pharmaceutical intermediates to advanced materials, reflecting the compound's multifaceted potential. As research into fluorinated heterocycles and isoxazole chemistry advances, this molecule is poised to remain a cornerstone in both academic and industrial settings.